Cas no 891657-51-5 (2-(3-hydroxyphenyl)propanenitrile)

• Product Name: 2-(3-hydroxyphenyl)propanenitrile
• CAS No: 891657-51-5
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 4511573
• PubChem ID: 22615934
• Update Time: 2025-05-21

2-(3-hydroxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-hydroxy-α-methyl-
• 2-(3-hydroxyphenyl)propanenitrile
• QXOFLUVMZOPYFY-UHFFFAOYSA-N
• 891657-51-5
• SCHEMBL1884246
• EN300-1858881
• 2-(3-hydroxyphenyl)propionitrile
• 978-218-9
• 3-hydroxyphenylpropionitrile

• Inchi： 1S/C9H9NO/c1-7(6-10)8-3-2-4-9(11)5-8/h2-5,7,11H,1H3
• InChI Key： QXOFLUVMZOPYFY-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C(C#N)C

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-(3-hydroxyphenyl)propanenitrile

Comprehensive Overview of 2-(3-hydroxyphenyl)propanenitrile (CAS No. 891657-51-5): Properties, Applications, and Industry Insights

2-(3-hydroxyphenyl)propanenitrile (CAS No. 891657-51-5) is an organic compound with significant relevance in pharmaceutical and fine chemical industries. This nitrile derivative, characterized by a hydroxyl group attached to a phenyl ring, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C9H9NO, combines aromatic and aliphatic functionalities, making it valuable for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, flavor synthesis, and material science, aligning with trends in sustainable and precision chemistry.

The compound’s physicochemical properties include a moderate polarity due to the hydroxyl group, enabling solubility in polar solvents like ethanol or DMSO. Its nitrile group (-CN) offers reactivity for further transformations, such as hydrolysis to carboxylic acids or reduction to amines. These features make 891657-51-5 a candidate for green chemistry applications, where efficient atom economy and minimal waste are prioritized—a topic gaining traction in AI-driven molecular design discussions.

In pharmaceutical contexts, 2-(3-hydroxyphenyl)propanenitrile is investigated for its role in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) agents. Recent studies highlight its utility in constructing chiral intermediates, addressing the demand for enantioselective synthesis—a hotspot in personalized medicine. Industry forums often query its scalability and cost-effective production, reflecting market needs for high-purity intermediates.

From an SEO perspective, users frequently search for "CAS 891657-51-5 suppliers," "2-(3-hydroxyphenyl)propanenitrile synthesis," or "nitrile derivatives in drug development." These queries underscore the compound’s commercial and academic relevance. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, another trending topic in laboratory automation and AI-assisted analysis.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling guidelines for 891657-51-5 emphasize storage in cool, dry conditions to preserve stability. The compound’s biodegradability and low ecotoxicity align with ESG (Environmental, Social, Governance) metrics, a focus area for investors and policymakers.

Innovation in catalytic processes to produce 2-(3-hydroxyphenyl)propanenitrile is another emerging theme. For example, enzyme-mediated synthesis or photocatalysis methods reduce energy consumption—addressing carbon footprint concerns. Such advancements resonate with searches like "sustainable nitrile synthesis" or "green chemistry catalysts 2024."

In summary, 2-(3-hydroxyphenyl)propanenitrile (CAS No. 891657-51-5) exemplifies the intersection of traditional organic chemistry and modern technological trends. Its applications span life sciences and industrial chemistry, while its study reflects broader shifts toward sustainability, automation, and precision synthesis—ensuring its continued relevance in research and commercial pipelines.